Cas no 937597-90-5 (5-fluoro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline)

• Product Name: 5-fluoro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• CAS No: 937597-90-5
• MF: C₁₄H₁₃F₄N₃
• MW: 299.266736745834
• MDL: MFCD08699520
• CID: 3060761
• PubChem ID: 19627124
• Update Time: 2025-06-08

5-fluoro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)aniline
• 5-fluoro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• 937597-90-5
• EN300-231122
• CCG-317181
• CS-0271675
• AKOS000318546
• STK351409
• 5-fluoro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]aniline
• 5-fluoro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline

• MDL： MFCD08699520
• Inchi： 1S/C14H13F4N3/c15-8-5-6-12(10(19)7-8)21-11-4-2-1-3-9(11)13(20-21)14(16,17)18/h5-7H,1-4,19H2
• InChI Key： MAMRPLHXHCEUIC-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(C2C=CC(=CC=2N)F)N=1)(F)F

Computed Properties

• Exact Mass: 299.10456008Da
• Monoisotopic Mass: 299.10456008Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-fluoro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline

Comprehensive Overview of 5-Fluoro-2-[3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline (CAS No. 937597-90-5)

The compound 5-fluoro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline (CAS No. 937597-90-5) is a fluorinated indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluoro-substituted aniline moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinases and other enzymes involved in inflammatory and oncogenic pathways.

In recent years, the demand for fluorinated heterocycles like 5-fluoro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and small-molecule therapeutics, where fluorine incorporation is a key strategy. The compound's CAS No. 937597-90-5 is frequently searched in academic and industrial databases, reflecting its importance in synthetic chemistry and medicinal applications.

From a synthetic perspective, the tetrahydroindazole core of this molecule offers a versatile scaffold for further functionalization. Its electron-withdrawing trifluoromethyl group enhances reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This is particularly relevant for researchers exploring GPCR modulators or kinase inhibitors, as indazole derivatives are known to interact with these targets. The compound's solubility and stability profiles also make it suitable for high-throughput screening (HTS) campaigns.

Environmental and regulatory considerations are another hotspot tied to CAS No. 937597-90-5. With increasing focus on green chemistry, synthetic routes for such fluorinated compounds are being optimized to reduce hazardous byproducts. The aniline moiety in this molecule further opens avenues for eco-friendly derivatization, such as photocatalytic amination or metal-free coupling reactions—topics frequently discussed in contemporary literature.

In summary, 5-fluoro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline represents a convergence of synthetic utility and biological relevance. Its applications span from drug discovery to material science, addressing critical challenges in modern chemistry. As interest in fluorine-containing compounds continues to rise, this compound’s role in innovation is expected to expand further.